1-(3-Methoxyphenyl)-3-(1-methyl-1H-benzimidazol-2-yl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylamine
1-(3-Methoxyphenyl)-3-(1-methyl-1H-benzimidazol-2-yl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylamine
Brand Name:
Vulcanchem
CAS No.:
125103-28-8
VCID:
VC0357893
InChI:
InChI=1S/C25H20N6O/c1-30-20-13-6-5-12-19(20)29-24(30)21-22-25(28-18-11-4-3-10-17(18)27-22)31(23(21)26)15-8-7-9-16(14-15)32-2/h3-14H,26H2,1-2H3
SMILES:
CN1C2=CC=CC=C2N=C1C3=C(N(C4=NC5=CC=CC=C5N=C34)C6=CC(=CC=C6)OC)N
Molecular Formula:
C25H20N6O
Molecular Weight:
420.5g/mol
1-(3-Methoxyphenyl)-3-(1-methyl-1H-benzimidazol-2-yl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylamine
CAS No.: 125103-28-8
Main Products
VCID: VC0357893
Molecular Formula: C25H20N6O
Molecular Weight: 420.5g/mol
CAS No. | 125103-28-8 |
---|---|
Product Name | 1-(3-Methoxyphenyl)-3-(1-methyl-1H-benzimidazol-2-yl)-1H-pyrrolo[2,3-b]quinoxalin-2-ylamine |
Molecular Formula | C25H20N6O |
Molecular Weight | 420.5g/mol |
IUPAC Name | 1-(3-methoxyphenyl)-3-(1-methylbenzimidazol-2-yl)pyrrolo[3,2-b]quinoxalin-2-amine |
Standard InChI | InChI=1S/C25H20N6O/c1-30-20-13-6-5-12-19(20)29-24(30)21-22-25(28-18-11-4-3-10-17(18)27-22)31(23(21)26)15-8-7-9-16(14-15)32-2/h3-14H,26H2,1-2H3 |
Standard InChIKey | JUNNGYHZHJJMPY-UHFFFAOYSA-N |
SMILES | CN1C2=CC=CC=C2N=C1C3=C(N(C4=NC5=CC=CC=C5N=C34)C6=CC(=CC=C6)OC)N |
Canonical SMILES | CN1C2=CC=CC=C2N=C1C3=C(N(C4=NC5=CC=CC=C5N=C34)C6=CC(=CC=C6)OC)N |
PubChem Compound | 4904174 |
Last Modified | Nov 11 2021 |
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